Cas no 1250753-13-9 (3-[(2-furylmethyl)thio]pyrrolidine)

• Product Name: 3-[(2-furylmethyl)thio]pyrrolidine
• CAS No: 1250753-13-9
• MF: C₉H₁₃NOS
• MW: 183.270621061325
• MDL: MFCD16709791
• CID: 5548511
• PubChem ID: 62329472
• Update Time: 2025-05-20

3-[(2-furylmethyl)thio]pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-[(2-furylmethyl)thio]pyrrolidine
• 3-((Furan-2-ylmethyl)thio)pyrrolidine

• MDL： MFCD16709791
• Inchi： 1S/C9H13NOS/c1-2-8(11-5-1)7-12-9-3-4-10-6-9/h1-2,5,9-10H,3-4,6-7H2
• InChI Key： KEFXMMHQAYNGJT-UHFFFAOYSA-N
• SMILES： N1CCC(SCC2=CC=CO2)C1

Additional information on 3-[(2-furylmethyl)thio]pyrrolidine

Introduction to 3-[(2-furylmethyl)thio]pyrrolidine (CAS No. 1250753-13-9)

3-[(2-furylmethyl)thio]pyrrolidine, a compound with the chemical identifier CAS No. 1250753-13-9, represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic compound, featuring a pyrrolidine core substituted with a furylmethylthio group, has garnered attention due to its unique structural and functional properties. The compound's molecular structure not only makes it a subject of academic curiosity but also opens up possibilities for its application in drug discovery and development.

The< strong>pyrrolidine ring is a common motif in biologically active molecules, known for its ability to mimic certain biological structures and interact with biological targets. The introduction of the< strong>furylmethylthio moiety into this scaffold introduces additional potential for interaction with biological systems, making it a valuable scaffold for medicinal chemists. The furyl group, characterized by its oxygen-rich aromatic structure, can participate in hydrogen bonding and hydrophobic interactions, enhancing the compound's binding affinity to biological targets.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for therapeutic applications. The< strong>3-[(2-furylmethyl)thio]pyrrolidine structure has been explored in various research settings, particularly in the quest for new pharmacophores that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurological disorders. Its unique chemical properties make it an attractive candidate for further investigation.

The synthesis of< strong>3-[(2-furylmethyl)thio]pyrrolidine involves sophisticated organic chemistry techniques that require careful consideration of reaction conditions and reagent selection. The furylmethylthio group is typically introduced through thiol-methylation or thiol-alkylation reactions, where precise control over stoichiometry and reaction environment is crucial. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications.

The pharmacological potential of< strong>3-[(2-furylmethyl)thio]pyrrolidine has been investigated through various in vitro and in vivo studies. These studies have revealed interesting interactions with enzymes and receptors involved in critical biological processes. For instance, preliminary data suggest that this compound may exhibit inhibitory activity against certain kinases and transcription factors, which are often implicated in disease pathogenesis. Such findings underscore the importance of< strong>CAS No. 1250753-13-9 as a lead compound for further pharmacological exploration.

The< strong>furylmethylthio group's ability to engage with biological targets through multiple interaction modes—hydrogen bonding, hydrophobic effects, and possibly π-stacking—makes it a versatile pharmacophore. This versatility is particularly valuable in drug design, where multiple binding interactions can enhance drug efficacy and selectivity. The< strong>pyrrolidine core, on the other hand, provides a stable scaffold that can be modified to optimize pharmacokinetic properties such as solubility, bioavailability, and metabolic stability.

In the context of drug discovery pipelines, the< strong>CAS No. 1250753-13-9 compound serves as a valuable intermediate or building block for generating libraries of derivatives with enhanced therapeutic potential. By leveraging structure-based drug design principles and computational modeling techniques, researchers can predict how modifications to the< strong>furylmethylthio or< strong>pyrrolidine moieties will affect binding affinity and selectivity profiles. This approach allows for the rapid identification of optimized analogs that may be more effective in clinical settings.

The exploration of< strong>3-[(2-furylmethyl)thio]pyrrolidine's pharmacological properties extends beyond traditional small-molecule drug discovery. Its unique structural features make it an intriguing candidate for developing biologics or biosimilars that require specific molecular interactions to exert their therapeutic effects. Additionally, the compound's ability to cross cell membranes suggests potential applications in areas such as targeted drug delivery systems.

The safety profile of< strong>CAS No. 1250753-13-9 is another critical aspect that has been addressed through preclinical studies. These studies aim to assess toxicity profiles, potential side effects, and long-term safety considerations before human trials are initiated. By adhering to stringent regulatory guidelines and employing robust experimental designs, researchers can ensure that the compound is safe for further development.

The integration of computational chemistry tools has significantly accelerated the process of evaluating< strong>3-[(2-furylmethyl)thio]pyrrolidine's potential as a therapeutic agent. Molecular docking simulations allow researchers to predict how this compound might interact with target proteins at an atomic level, providing insights into binding mechanisms and potential off-target effects. Such computational approaches complement experimental data by offering rapid screening capabilities across large libraries of compounds.

The future prospects for< strong>CAS No. 1250753-13-9< strong>fueled by ongoing research efforts are promising. As our understanding of disease mechanisms advances along with technological innovations in synthetic chemistry and drug delivery systems expand; compounds like this one will continue play pivotal roles advancing therapeutic strategies across multiple medical disciplines including oncology neuroscience immunology among others where modulation biological pathways holds promise improving patient outcomes significantly next decades ahead.